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Compound of Interest

Compound Name: 2,5-Dimethylphenol

Cat. No.: B165462

Essential Safety and Handling Guide for 2,5-
Dimethylphenol

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2,5-Dimethylphenol, tailored for researchers, scientists, and drug
development professionals. Following these procedures is critical for ensuring laboratory safety
and minimizing environmental impact.

Chemical Safety and Hazard Information

2,5-Dimethylphenol is a hazardous substance that is toxic if swallowed or in contact with skin,
causes severe skin burns and eye damage, and is toxic to aquatic life with long-lasting effects.
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Property Value

CAS Number 95-87-4

Molecular Formula CsH100

Molecular Weight 122.17 g/mol

Appearance Colorless to off-white crystalline solid
Melting Point 75-77 °C[4]

Boiling Point 212 °C[4]

Flash Point 80 - 95 °C[5]

Vapor Pressure

0.208 hPa (at 25 °C)[4][5]

Solubility

3.54 g/L in water (slightly soluble)[4][5]

Acute Toxicity (Oral)

LD50 Rat: 444 mg/kg

Acute Toxicity (Dermal)

LD50: 300 mg/kg

Operational Plan: Safe Handling of 2,5-

Dimethylphenol

Adherence to the following step-by-step protocol is mandatory for the safe handling of 2,5-

Dimethylphenol.

1. Engineering Controls and Preparation:

2. Personal Protective Equipment (PPE):

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][6]

Ensure that an eyewash station and safety shower are readily accessible.

Remove all sources of ignition from the handling area.[6][7]

Eye and Face Protection: Wear chemical safety glasses and a face shield.[1]
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Skin Protection:

o Gloves: Handle with appropriate chemical-resistant gloves. Inspect gloves prior to use and
use proper glove removal technique.[1]

o Clothing: Wear a complete chemical-protective suit and disposable Tyvek-type sleeves
taped to your gloves.[8][9]

Respiratory Protection: If dust formation is likely, wear a NIOSH-approved N95 dust mask or
a half-face respirator with an organic vapor/acid gas cartridge.[8]

. Handling Procedure:

Avoid contact with skin, eyes, and clothing.[1]

Minimize dust generation and accumulation.[6]

Weigh and transfer the chemical within the fume hood.

Keep the container tightly closed when not in use.[1]

Wash hands thoroughly after handling the product.[1]

. Emergency Procedures:

In case of skin contact: Immediately remove all contaminated clothing and flood the affected
skin with water. Wash the affected area thoroughly with soap and water and seek immediate
medical attention.[9]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and immediately call a poison center or
doctor.[1]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and immediately call a
poison center or doctor.[1]
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o Spills: Dampen the solid spill material with 60-70% ethanol and transfer it to a suitable
container for disposal.[9]

Disposal Plan

Proper disposal of 2,5-Dimethylphenol and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect waste 2,5-Dimethylphenol and any contaminated materials (e.g., absorbent paper,
gloves) in a suitable, labeled, and closed container.[1]

2. Disposal Method:
» Dispose of the waste through a licensed disposal company.[1]
» Do not allow the product to enter drains or the sewage system.[2]

e One recommended method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

3. Contaminated Packaging:
» Dispose of contaminated packaging as unused product.[1]
» Do not reuse empty containers.

Diagram: Safe Handling Workflow for 2,5-Dimethylphenol
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Safe Handling Workflow for 2,5-Dimethylphenol

Preparation

Verify Fume Hood Operation

Check Eyewash & Safety Shower

Don Appropriate PPE

Weigh/Transfer in Fume Hood
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Post-Handling
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,5-Dimethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2,5-
Dimethylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165462#personal-protective-equipment-for-handling-
2-5-dimethylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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